Cas no 226697-95-6 (Aconitane-4-methanol,20-ethyl-1,6,8,14,16-pentamethoxy-, (1a,6a,14a,16b)- (9CI))
226697-95-6 structure
Product Name:Aconitane-4-methanol,20-ethyl-1,6,8,14,16-pentamethoxy-, (1a,6a,14a,16b)- (9CI)
CAS No:226697-95-6
MF:C26H43NO6
MW:465.622728586197
CID:275798
Update Time:2024-03-01
Aconitane-4-methanol,20-ethyl-1,6,8,14,16-pentamethoxy-, (1a,6a,14a,16b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Aconitane-4-methanol,20-ethyl-1,6,8,14,16-pentamethoxy-, (1a,6a,14a,16b)- (9CI)
- (+)-Hoheconsoline
- Hoheconsoline
- Aconitane-4-methanol, 20-ethyl-1,6,8,14,16-pentamethoxy-, (1α,6α,14α,16β)- (9CI)
-
- Inchi: 1S/C26H43NO6/c1-7-27-12-24(13-28)9-8-17(30-3)26-15-10-14-16(29-2)11-25(33-6,18(15)20(14)31-4)19(23(26)27)21(32-5)22(24)26/h14-23,28H,7-13H2,1-6H3/t14-,15-,16+,17+,18-,19+,20+,21+,22-,23-,24+,25-,26+/m1/s1
- InChI Key: ORBNFGSLPINTIF-DKHSYLGWSA-N
- SMILES: O([C@H]1CC[C@]2(CN([C@]3([H])[C@@]4([H])[C@]5(C[C@@H]([C@]6([H])[C@@H]([C@@]5([H])[C@@]([H])(C6)[C@]31[C@]2([H])[C@H]4OC)OC)OC)OC)CC)CO)C
Computed Properties
- Exact Mass: 272.08309
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- XLogP3: 0.783
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- Boiling Point: 521.5±50.0 °C(Predicted)
- PSA: 52.54
- pka: 14.99±0.10(Predicted)
Aconitane-4-methanol,20-ethyl-1,6,8,14,16-pentamethoxy-, (1a,6a,14a,16b)- (9CI) Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
226697-95-6 (Aconitane-4-methanol,20-ethyl-1,6,8,14,16-pentamethoxy-, (1a,6a,14a,16b)- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk